Cas no 42097-63-2 (1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one)

• Product Name: 1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one
• CAS No: 42097-63-2
• MDL: MFCD28714693
• CID: 4651196
• PubChem ID: 21539254
• Update Time: 2025-10-29

1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

• MDL： MFCD28714693

Additional information on 1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

1-(4-Chloro-2-Methylphenyl)-2,3-Dihydro-1H-1,2,4-Triazol-3-One: A Comprehensive Overview

1-(4-Chloro-2-Methylphenyl)-2,3-Dihydro-1H-1,2,4-Triazol-3-One, also known by its CAS number CAS No. 42097-63-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolones, which are known for their diverse applications in drug discovery and agrochemicals. The structure of this molecule consists of a triazolone ring system attached to a substituted phenyl group, making it a versatile scaffold for further chemical modifications.

The synthesis of 1-(4-Chloro-2-Methylphenyl)-2,3-Dihydro-1H-1,2,4-Triazol-3-One involves a series of well-established organic reactions. The core triazolone ring is typically formed through the cyclization of an amine with an active methylene compound under specific conditions. The substitution pattern on the phenyl ring—specifically the presence of a chlorine atom at the para position and a methyl group at the ortho position—plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of these substituents in modulating the compound's solubility, stability, and bioavailability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Triazolones are known to exhibit various biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 1-(4-Chloro-2-Methylphenyl)-2,3-Dihydro-1H-1,2,4-Triazol-3-One has shown promise in agrochemicals as a fungicide or herbicide. Its ability to inhibit specific fungal enzymes or disrupt plant hormone signaling pathways makes it a valuable lead compound for developing environmentally friendly agricultural chemicals.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the triazolone ring's electron-withdrawing effects significantly influence its reactivity and selectivity in various chemical reactions. These insights have paved the way for more efficient synthetic routes and improved bioavailability profiles.

In conclusion, 1-(4-Chloro-2-Methylphenyl)-2,3-Dihydro-1H-1,2,4-Triazol-3-One (CAS No. 42097-63-2) stands as a testament to the intricate interplay between structural design and functional utility in organic compounds. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings.